Cas no 68869-46-5 (s-Triazole-2-thiol, 5-(4-biphenoxymethyl)-1-(p-tolyl)-)

• Product Name: s-Triazole-2-thiol, 5-(4-biphenoxymethyl)-1-(p-tolyl)-
• CAS No: 68869-46-5
• MF: C₂₂H₁₉N₃OS
• MW: 373.470763444901
• CID: 972350
• PubChem ID: 3052501
• Update Time: 2025-04-19

s-Triazole-2-thiol, 5-(4-biphenoxymethyl)-1-(p-tolyl)- Chemical and Physical Properties

Names and Identifiers

• s-Triazole-2-thiol, 5-(4-biphenoxymethyl)-1-(p-tolyl)-
• 4-(4-methylphenyl)-3-[(4-phenylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• DTXSID30218954
• 5-(4-Biphenoxymethyl)-1-(p-tolyl)-s-triazole-2-thiol
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((1,1'-biphenyl-4-yloxy)methyl)-4-(4-methylphenyl)-
• 5-(4-Biphenoxymethyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-2-thiol
• 68869-46-5

• Inchi： 1S/C22H19N3OS/c1-16-7-11-19(12-8-16)25-21(23-24-22(25)27)15-26-20-13-9-18(10-14-20)17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,24,27)
• InChI Key： WSMDCLNELKLZBI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(=CC=2)C2C=CC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 373.12488341g/mol
• Monoisotopic Mass: 373.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 69Ų